![molecular formula C12H22INO2 B1600188 Tert-butyl 4-(2-iodoethyl)piperidine-1-carboxylate CAS No. 89151-46-2](/img/structure/B1600188.png)
Tert-butyl 4-(2-iodoethyl)piperidine-1-carboxylate
Overview
Description
Tert-butyl 4-(2-iodoethyl)piperidine-1-carboxylate is a chemical compound with the CAS Number: 89151-46-2 . It has a molecular weight of 339.22 . The compound is typically stored at -10 degrees Celsius and appears as an oil .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H22INO2/c1-12(2,3)16-11(15)14-8-5-10(4-7-13)6-9-14/h10H,4-9H2,1-3H3 . This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.Physical And Chemical Properties Analysis
This compound has a molecular weight of 339.22 . It is an oil at room temperature and is typically stored at -10 degrees Celsius .Scientific Research Applications
Synthesis and Chemical Structure
- Tert-butyl 4-(2-iodoethyl)piperidine-1-carboxylate serves as an important intermediate in synthesizing biologically active compounds. For instance, it has been used in the synthesis of crizotinib, which is a vital compound in various biological applications (Kong et al., 2016). Similarly, the synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, a key intermediate of Vandetanib, utilizes tert-butyl piperidine-1-carboxylate derivatives (Wang et al., 2015).
Role in Piperidine Derivative Synthesis
- This compound and its analogs are crucial in the stereoselective synthesis of piperidine derivatives. These derivatives are often fused with oxygen heterocycles, showcasing the compound's versatility in creating complex molecular structures (Moskalenko & Boev, 2014).
X-ray Studies and Molecular Packing
- X-ray studies of this compound-related compounds have revealed intricate details about their molecular structure and packing. These studies assist in understanding the compound's physical and chemical properties, aiding in further chemical synthesis and applications (Didierjean et al., 2004).
Role in Anticancer Drug Development
- This compound is significant in developing small molecule anticancer drugs. Its derivatives serve as intermediates in synthesizing compounds that target specific signaling pathways in cancer, thus contributing to novel therapeutic strategies (Zhang et al., 2018).
Safety and Hazards
The compound has several hazard statements including H302, H312, H315, H319, H332, and H335 . These codes indicate various hazards such as harmful if swallowed (H302), harmful in contact with skin (H312), causes skin irritation (H315), causes serious eye irritation (H319), harmful if inhaled (H332), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
properties
IUPAC Name |
tert-butyl 4-(2-iodoethyl)piperidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22INO2/c1-12(2,3)16-11(15)14-8-5-10(4-7-13)6-9-14/h10H,4-9H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IONMNRHLZXJDJX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)CCI | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22INO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10433567 | |
Record name | Tert-butyl 4-(2-iodoethyl)piperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10433567 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
339.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
89151-46-2 | |
Record name | Tert-butyl 4-(2-iodoethyl)piperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10433567 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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